Cas no 26930-49-4 ((2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride
• CAS No: 26930-49-4
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 250235
• PubChem ID: 12275198
• Update Time: 2025-06-08

(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride,3-(1,3-benzodioxol-5-yl)-
• (2E)-3-(1,3-Benzodioxol-5-yl)acryloyl chloride
• 3-(1,3-benzodioxol-5-yl)prop-2-enoyl chloride
• 3,4-(Methylenedioxy)cinnamoylchloride
• 3-Benzo[1,3]dioxol-5-ylacryloyl chloride
• Cinnamoylchloride, 3,4-(methylenedioxy)-
• 3-(3,4-Methylenedioxyphenyl)propenoyl chloride
• Piperonyliden acetyl chloride
• 3-(1,3-BENZODIOXOL-5-YL)-2-PROPENOYL CHLORIDE
• 26930-49-4
• MFCD12198076
• SCHEMBL1232928
• 3-(1,3-dioxaindan-5-yl)prop-2-enoyl chloride
• 3-(1,3-Benzodioxol-5-yl)acryloyl chloride
• b-(3,4-methylenedioxyphenyl)acryloyl chloride
• 96249-87-5
• EN300-234886
• 3-(benzo[d][1,3]dioxol-5-yl)acryloylchloride
• (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride
• VS-04820
• CS-0356759
• AKOS005173536
• (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl chloride
• F2190-0091
• 3-(benzo[d][1,3]dioxol-5-yl)acryloyl chloride
• 3-(1,3-BENZODIOXOL-5-YL)-2-PROPENOYLCHLORIDE
• A924967
• (E)-3-(Benzo[d][1,3]dioxol-5-yl)acryloyl chloride

• Inchi： 1S/C10H7ClO3/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1-5H,6H2/b4-2+
• InChI Key： WBJQTHIVYWAEDD-DUXPYHPUSA-N
• SMILES： ClC(/C=C/C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 210.00841
• Monoisotopic Mass: 210.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride

Compound CAS No. 26930-49-4: (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl Chloride

The compound with CAS No. 26930-49-4, commonly referred to as (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzodioxole ring and an α,β-unsaturated acyl chloride group, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride in the development of bioactive molecules. Researchers have explored its role as a key intermediate in the synthesis of anticancer agents and neuroprotective drugs. The molecule's reactivity and stability under specific reaction conditions make it an ideal candidate for these applications. For instance, its ability to undergo Michael addition reactions has been leveraged to construct complex molecular frameworks with high precision.

The synthesis of this compound involves a multi-step process that begins with the preparation of the benzodioxole derivative. This is followed by the introduction of the α,β-unsaturated acyl chloride group, which requires careful control of reaction conditions to ensure optimal yields and purity. The use of modern catalytic systems has significantly improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

In terms of physical properties, (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling during chemical transformations. The compound is also highly reactive due to the electrophilic nature of the acyl chloride group, making it susceptible to nucleophilic attacks in various chemical reactions.

One of the most promising applications of this compound lies in its use as a building block for advanced polymers. By incorporating it into polymer backbones, researchers have successfully developed materials with enhanced mechanical properties and thermal stability. For example, its integration into polyurethane formulations has led to the creation of coatings with improved adhesion and resistance to environmental factors.

Furthermore, (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl chloride has shown potential in the field of electrochemistry. Its ability to act as an electron-deficient electrophile makes it a valuable component in the synthesis of conjugated systems for use in organic electronics. Recent advancements in this area have demonstrated its role in creating efficient charge transport layers for organic light-emitting diodes (OLEDs), contributing to higher device performance and longevity.

In conclusion, CAS No. 26930-49-4 represents a versatile and innovative molecule with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an essential tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its significance in the chemical landscape is expected to grow further.